Cas no 1214372-06-1 (2-Ethoxy-5-(2-fluorophenyl)pyridine)

• Product Name: 2-Ethoxy-5-(2-fluorophenyl)pyridine
• CAS No: 1214372-06-1
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• CID: 4909646
• Update Time: 2025-05-24

2-Ethoxy-5-(2-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-5-(2-fluorophenyl)pyridine
• 2-Ethoxy-5-(2-fluorophenyl)pyridine

• Inchi： 1S/C13H12FNO/c1-2-16-13-8-7-10(9-15-13)11-5-3-4-6-12(11)14/h3-9H,2H2,1H3
• InChI Key： IPVRDEOIISWQEN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=NC(=CC=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3.2
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Ethoxy-5-(2-fluorophenyl)pyridine

Comprehensive Overview of 2-Ethoxy-5-(2-fluorophenyl)pyridine (CAS No. 1214372-06-1): Properties, Applications, and Industry Insights

2-Ethoxy-5-(2-fluorophenyl)pyridine (CAS No. 1214372-06-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with an ethoxy substituent and a 2-fluorophenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₃H₁₂FNO, and precise weight of 217.24 g/mol underscore its potential in targeted drug design.

In recent years, the demand for fluorinated pyridine derivatives like 2-Ethoxy-5-(2-fluorophenyl)pyridine has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its structure-activity relationship (SAR), as the fluorine atom enhances binding affinity to biological targets. This aligns with the broader trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in academic databases and AI-driven platforms.

The compound’s synthetic route often involves Pd-catalyzed cross-coupling reactions, a method widely discussed in organic chemistry forums. Its solubility in organic solvents (e.g., DMSO, ethanol) and stability under ambient conditions make it practical for laboratory use. Notably, its logP value (~2.8) suggests moderate lipophilicity, a critical parameter for drug permeability—a recurring theme in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

Beyond pharmaceuticals, 2-Ethoxy-5-(2-fluorophenyl)pyridine finds niche applications in material science, particularly in designing liquid crystals and OLED (Organic Light-Emitting Diode) precursors. This dual utility reflects the growing intersection of chemistry and electronics, a hot topic in high-impact journals and patent filings. Industry reports highlight its potential in green chemistry initiatives, where efficient synthesis with minimal waste is prioritized.

From an SEO perspective, queries such as "2-Ethoxy-5-(2-fluorophenyl)pyridine supplier", "CAS 1214372-06-1 price", and "fluorophenyl pyridine derivatives uses" dominate search trends. Addressing these, we emphasize that the compound is available through specialty chemical distributors, with purity grades ranging from 95% to 98%. Analytical data (HPLC, NMR) is typically provided to ensure compliance with Good Laboratory Practice (GLP) standards.

In conclusion, 2-Ethoxy-5-(2-fluorophenyl)pyridine exemplifies the innovation driving modern chemical R&D. Its multifaceted applications—from drug discovery to advanced materials—resonate with global trends toward sustainable and precision science. For researchers exploring heterocyclic chemistry or fluorine-based motifs, this compound offers a compelling case study in molecular design and utility.